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Compound of Interest

Compound Name: ATP-Red 1

Cat. No.: B560525 Get Quote

Technical Support Center: ATP-Red 1 Staining
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ATP-Red 1 staining. The information is presented in a question-and-answer format to directly

address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is ATP-Red 1 and how does it work?

ATP-Red 1 is a fluorescent probe with good membrane permeability that is used to selectively

and rapidly detect intracellular ATP concentrations in living cells.[1][2] The probe is designed to

be non-fluorescent in its closed-ring state. In the presence of ATP, the probe undergoes a

conformational change, opening the ring structure and resulting in a significant increase in

fluorescence. This interaction is believed to involve a multi-site binding mechanism with the

amine, phosphate, and ribose groups of the ATP molecule.[3][4] ATP-Red 1 predominantly

localizes within the mitochondria, likely due to the high concentration of ATP in this organelle.[5]

Diagram: Mechanism of ATP-Red 1 Fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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